Cas no 381684-96-4 (5-(4-fluorophenyl)pyridine-3-carbaldehyde)

5-(4-Fluorophenyl)pyridine-3-carbaldehyde is a fluorinated heterocyclic aldehyde featuring a pyridine core substituted with a 4-fluorophenyl group at the 5-position and a formyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both the electron-withdrawing fluorine atom and the reactive aldehyde group enhances its utility in cross-coupling reactions, condensation processes, and as a building block for more complex structures. Its well-defined molecular structure ensures consistent reactivity, making it valuable for research and industrial applications requiring precise functionalization.

5-(4-fluorophenyl)pyridine-3-carbaldehyde structure

381684-96-4 structure

Product Name:5-(4-fluorophenyl)pyridine-3-carbaldehyde

CAS No:381684-96-4

MF:C₁₂H₈FNO

MW:201.196426391602

MDL:MFCD02093924

CID:923129

Update Time:2025-10-18

5-(4-fluorophenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-(4-Fluorophenyl)nicotinaldehyde
- 5-(4-Fluorophenyl)-3-pyridinecarbaldehyde
- 5-(4-fluorophenyl)pyridine-3-carbaldehyde
- 5-(4-FLUOROPHENYL)-PYRIDINE-3-CARBOXALDEHYDE
- LGBCBWOHFSIXOW-UHFFFAOYSA-N
- 4917AB
- RL03458
- AB10855
- SY015847
- 5-(4-fluorophenyl)-pyridine-3-carbaldehyde
- 5-(4-Fluorophenyl)pyridine-3-carboxaldehyde
- 3-Pyridinecarboxaldehyde, 5-(4-fluorophenyl)-
- J-
- MDL： MFCD02093924
- Inchi： 1S/C12H8FNO/c13-12-3-1-10(2-4-12)11-5-9(8-15)6-14-7-11/h1-8H
- InChI Key： LGBCBWOHFSIXOW-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C1C=NC=C(C=O)C=1

Computed Properties

Exact Mass: 201.05900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 214
Topological Polar Surface Area: 30

Experimental Properties

Density: 1.228±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.34 g/l) (25 º C),
PSA: 29.96000
LogP: 2.70020

5-(4-fluorophenyl)pyridine-3-carbaldehyde Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazard Category Code： 22
Hazardous Material Identification：
Storage Condition：Inert atmosphere,2-8°C(BD250369)

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